Cas no 5357-83-5 (1-(4-phenoxyphenyl)sulfonylpyrrolidine)

1-(4-phenoxyphenyl)sulfonylpyrrolidine structure
5357-83-5 structure
Product Name:1-(4-phenoxyphenyl)sulfonylpyrrolidine
CAS No:5357-83-5
MF:C16H17NO3S
MW:303.376083135605
CID:1587361
PubChem ID:4551420
Update Time:2025-04-21

1-(4-phenoxyphenyl)sulfonylpyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 1-(4-phenoxyphenyl)sulfonylpyrrolidine
    • ZINC00247207
    • AC1NC0TL
    • AC1Q6VIC
    • Ambcb5357835
    • Oprea1_661170
    • MolPort-001-843-462
    • MCULE-9792046086
    • 1-[(4-phenoxybenzene)sulfonyl]pyrrolidine
    • ZINC00247207; AC1NC0TL; AC1Q6VIC; Ambcb5357835; Oprea1_661170; MolPort-001-843-462; MCULE-9792046086; 1-[(4-phenoxybenzene)sulfonyl]pyrrolidine;
    • 5357-83-5
    • DTXSID70404172
    • Inchi: 1S/C16H17NO3S/c18-21(19,17-12-4-5-13-17)16-10-8-15(9-11-16)20-14-6-2-1-3-7-14/h1-3,6-11H,4-5,12-13H2
    • InChI Key: HVTSCANETQGQOP-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)OC1C=CC=CC=1)(N1CCCC1)(=O)=O

Computed Properties

  • Exact Mass: 303.09301
  • Monoisotopic Mass: 303.093
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55A^2
  • XLogP3: 3.1

Experimental Properties

  • Density: 1.276
  • Boiling Point: 443.2°C at 760 mmHg
  • Flash Point: 221.9°C
  • Refractive Index: 1.609
  • PSA: 46.61
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